Cas no 2138144-23-5 (2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide)
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
- EN300-1110006
- 2138144-23-5
-
- Inchi: 1S/C9H16N4O/c1-3-12(4-2)8(14)7-13-6-5-11-9(13)10/h5-6H,3-4,7H2,1-2H3,(H2,10,11)
- InChI Key: HMFBMPQFDNNCFW-UHFFFAOYSA-N
- SMILES: O=C(CN1C=CN=C1N)N(CC)CC
Computed Properties
- Exact Mass: 196.13241115g/mol
- Monoisotopic Mass: 196.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 64.2Ų
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110006-0.05g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1110006-0.1g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1110006-0.25g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1110006-0.5g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1110006-1.0g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 1g |
$1057.0 | 2023-06-10 | ||
| Enamine | EN300-1110006-2.5g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1110006-5.0g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 5g |
$3065.0 | 2023-06-10 | ||
| Enamine | EN300-1110006-10.0g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 10g |
$4545.0 | 2023-06-10 | ||
| Enamine | EN300-1110006-1g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1110006-5g |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide |
2138144-23-5 | 95% | 5g |
$2235.0 | 2023-10-27 |
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
Introduction to 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide (CAS No. 2138144-23-5)
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide, with the CAS number 2138144-23-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, which include an imidazole ring and diethylamino functionalities. These structural elements contribute to its diverse biological activities and potential therapeutic applications.
The chemical structure of 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide can be represented as follows: C9H15N3O. The imidazole ring, a five-membered heterocyclic compound, is a common motif in many biologically active molecules, including histamine and several antifungal agents. The presence of the amino group and the diethylamino substituents on the acetamide moiety further enhances its solubility and bioavailability, making it a promising candidate for drug development.
Recent research has focused on the pharmacological properties of 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide. Studies have shown that this compound exhibits potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes, leading to cell death. This makes it a valuable lead compound for the development of new antifungal agents, particularly in light of the increasing prevalence of drug-resistant fungal infections.
In addition to its antifungal properties, 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide has been optimized using various methodologies. One common approach involves the reaction of 2-aminoimidazole with diethylamine and acetyl chloride under controlled conditions. The yield and purity of the final product can be significantly improved by optimizing reaction parameters such as temperature, solvent choice, and reaction time. High-performance liquid chromatography (HPLC) is often used to analyze the purity and structural integrity of the synthesized compound.
The safety profile of 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
In conclusion, 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide (CAS No. 2138144-23-5) is a promising compound with diverse biological activities, including antifungal and anti-inflammatory properties. Its unique chemical structure and favorable pharmacological profile make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.
2138144-23-5 (2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)